1-[(1-Aminopropan-2-YL)oxy]-3-methylbenzene

• IUPAC Name: 2-(3-methylphenoxy)propan-1-amine
• InChI: InChI=1S/C10H15NO/c1-8-4-3-5-10(6-8)12-9(2)7-11/h3-6,9H,7,11H2,1-2H3
• InChI Key: MYYLGENPKRDZMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC(C)CN
• Molecular Formula: C10H15NO
• DSSTOX Substance ID: DTXSID701339724
• Molecular Weight: 165.23 g/mol
• CAS No.: 6440-88-6

Description

1-[(1-Aminopropan-2-YL)oxy]-3-methylbenzene is a useful research compound. Its molecular formula is C10H15NO and its molecular weight is 165.236. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Homogeneous Catalytic Aminocarbonylation

The study by Müller et al. (2005) demonstrated the use of amino acid methyl esters as amine nucleophiles in palladium-catalyzed aminocarbonylation of iodobenzene and iodoalkenes. This process leads to the formation of 2-oxo-carboxamide type derivatives and carboxamides, highlighting the compound's utility in complex organic syntheses (Müller et al., 2005).

Mannich Reactions with Amino Alcohols

In another study, Schmidt et al. (2000) explored the condensation of resorcarenes with various amino alcohols, including 1-[(1-Aminopropan-2-YL)oxy]-3-methylbenzene, demonstrating its application in producing tetrabenzoxazines and tetraoxazolidines. This work emphasizes its role in facilitating complex Mannich reactions (Schmidt et al., 2000).

Antioxidant and Corrosion Inhibitors

Habib et al. (2014) synthesized and evaluated derivatives of the compound as antioxidant and corrosion inhibitors for lubricating oils. Their findings indicated that specific derivatives exhibit high antioxidant activity, suggesting potential industrial applications (Habib et al., 2014).

Antibacterial Activity

Kumar et al. (2005) conducted a study that synthesized derivatives of this compound to test their antibacterial property against various bacteria. Some derivatives showed antibacterial activity comparable to commercial antibiotics, pointing towards its biomedical applications (Kumar et al., 2005).